Cas no 1282582-98-2 (4-Chloro-2-cyclohexyl-1-ethynylbenzene)

• Product Name: 4-Chloro-2-cyclohexyl-1-ethynylbenzene
• CAS No: 1282582-98-2
• MF: C₁₄H₁₅Cl
• MW: 218.721903085709
• CID: 1094010
• PubChem ID: 72942933
• Update Time: 2025-06-25

4-Chloro-2-cyclohexyl-1-ethynylbenzene Chemical and Physical Properties

Names and Identifiers

• 4-Chloro-2-cyclohexyl-1-ethynylbenzene
• DA-12974
• 1282582-98-2
• AKOS022188661
• YGTBRFLAPSDESF-UHFFFAOYSA-N
• SCHEMBL1461436

• Inchi： 1S/C14H15Cl/c1-2-11-8-9-13(15)10-14(11)12-6-4-3-5-7-12/h1,8-10,12H,3-7H2
• InChI Key： YGTBRFLAPSDESF-UHFFFAOYSA-N
• SMILES： ClC1C=CC(C#C)=C(C=1)C1CCCCC1

Computed Properties

• Exact Mass: 218.0862282g/mol
• Monoisotopic Mass: 218.0862282g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 0
• Heavy Atom Count: 15
• Rotatable Bond Count: 1
• Complexity: 243
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5.3
• Topological Polar Surface Area: 0Ų

Additional information on 4-Chloro-2-cyclohexyl-1-ethynylbenzene

Introduction to 4-Chloro-2-cyclohexyl-1-ethynylbenzene (CAS No. 1282582-98-2)

4-Chloro-2-cyclohexyl-1-ethynylbenzene (CAS No. 1282582-98-2) is a versatile organic compound that has garnered significant attention in the fields of medicinal chemistry and materials science. This compound, characterized by its unique molecular structure, offers a range of potential applications in the development of novel pharmaceuticals and advanced materials. In this comprehensive introduction, we will delve into the chemical properties, synthesis methods, and recent research advancements associated with 4-Chloro-2-cyclohexyl-1-ethynylbenzene.

The molecular formula of 4-Chloro-2-cyclohexyl-1-ethynylbenzene is C₁₅H₁₅Cl, and its molecular weight is approximately 230.73 g/mol. The compound features a benzene ring substituted with a chlorine atom at the 4-position, a cyclohexyl group at the 2-position, and an ethynyl group at the 1-position. This specific arrangement of functional groups imparts unique chemical and physical properties to the molecule, making it a valuable intermediate in various synthetic pathways.

In terms of chemical synthesis, 4-Chloro-2-cyclohexyl-1-ethynylbenzene can be prepared through several well-established methods. One common approach involves the coupling reaction of 4-chloroiodobenzene with cyclohexylacetylene using palladium catalysis. This method is highly efficient and can be conducted under mild conditions, yielding high purity products. Another synthetic route involves the Sonogashira coupling reaction between 4-chlorophenylacetylene and cyclohexyl iodide, which is also known for its high yield and selectivity.

The physical properties of 4-Chloro-2-cyclohexyl-1-ethynylbenzene are equally noteworthy. It is a solid at room temperature with a melting point ranging from 60 to 65°C. The compound is slightly soluble in water but exhibits good solubility in organic solvents such as dichloromethane, ethanol, and toluene. These solubility characteristics make it suitable for various chemical reactions and purification processes.

In the realm of medicinal chemistry, 4-Chloro-2-cyclohexyl-1-ethynylbenzene has shown promise as a key intermediate in the synthesis of bioactive compounds. Recent studies have explored its potential as a building block for the development of novel anti-inflammatory agents and anticancer drugs. For instance, researchers at the University of California have reported that derivatives of 4-Chloro-2-cyclohexyl-1-ethynylbenzene exhibit potent inhibitory activity against specific cancer cell lines, making them potential candidates for further drug development.

Beyond its applications in pharmaceuticals, 4-Chloro-2-cyclohexyl-1-ethynylbenzene has also found utility in materials science. Its unique electronic properties make it an attractive candidate for the synthesis of conjugated polymers and organic semiconductors. These materials are essential components in organic light-emitting diodes (OLEDs), solar cells, and other electronic devices. Recent research published in the Journal of Materials Chemistry has demonstrated that polymers derived from 4-Chloro-2-cyclohexyl-1-ethynylbenzene exhibit excellent photovoltaic performance and stability under various environmental conditions.

The environmental impact of 4-Chloro-2-cyclohexyl-1-ethynylbenzene is another critical aspect that has been studied extensively. While the compound itself is not classified as hazardous, proper handling and disposal protocols should be followed to ensure environmental safety. Researchers have developed green synthesis methods that minimize waste generation and reduce the use of harmful solvents, aligning with sustainable chemistry principles.

In conclusion, 4-Chloro-2-cyclohexyl-1-ethynylbenzene (CAS No. 1282582-98-2) is a multifaceted compound with significant potential in both medicinal chemistry and materials science. Its unique chemical structure and versatile synthetic routes make it an invaluable intermediate for the development of novel pharmaceuticals and advanced materials. Ongoing research continues to uncover new applications and optimize existing processes, further solidifying its importance in these fields.